Cas no 63951-05-3 (Benzenamine,N-[3-(phenylmethyl)-2-thiazolidinylidene]-)
63951-05-3 structure
Product Name:Benzenamine,N-[3-(phenylmethyl)-2-thiazolidinylidene]-
CAS No:63951-05-3
MF:C16H16N2S
MW:268.376642227173
CID:504983
PubChem ID:115915
Update Time:2025-04-19
Benzenamine,N-[3-(phenylmethyl)-2-thiazolidinylidene]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,N-[3-(phenylmethyl)-2-thiazolidinylidene]-
- N-(3-benzyl-1,3-thiazolidin-2-ylidene)-N-phenylamine
- USAF A-844
- BRN 0218336
- 2-27-00-00196 (Beilstein Handbook Reference)
- Aniline, N-(2-(3-benzylthiazolidylidene))
- N-[(2E)-3-benzyl-1,3-thiazolidin-2-ylidene]-N-phenylamine
- N-(2-(3-Benzylthiazolidylidene))aniline
- 63951-05-3
-
- Inchi: 1S/C16H16N2S/c1-3-7-14(8-4-1)13-18-11-12-19-16(18)17-15-9-5-2-6-10-15/h1-10H,11-13H2/b17-16-
- InChI Key: LQRGKVHFSGIRFD-MSUUIHNZSA-N
- SMILES: S1/C(=N\C2C=CC=CC=2)/N(CC2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 268.10358
- Monoisotopic Mass: 268.103
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- Density: 1.14
- Boiling Point: 421.9°C at 760 mmHg
- Flash Point: 209°C
- Refractive Index: 1.629
- PSA: 15.6
Benzenamine,N-[3-(phenylmethyl)-2-thiazolidinylidene]- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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